Cas no 149022-22-0 (Amikacin Sulfate Salt)

• Product name: Amikacin Sulfate Salt
• CAS No: 149022-22-0
• MF: C₂₂H₄₅N₅O₁₇S
• MW: 683.681006193161
• CID: 65115
• PubChem ID: 24890648

Amikacin Sulfate Salt Chemical and Physical Properties

Names and Identifiers

• amikacin sulfate
• amikacin sulfate 1:1.8
• Amikacin sulfate(5:9)
• Amikacin sulfate salt
• amikacin sulphate
• AMIKASIN SULFATE
• AMIKACIN SULFATE SALT, AMINOGLYCOSID
• (2S)-4-AMino-N-{(1R,2S,3S,4R,5S)-5-aMino-2-[(3-aMino-3-deoxy-a-D-glucopyranosyl)oxy]-4-[(6-aMino-6-deoxy-a-D-glucopyranosyl)oxy]-3-hydroxycyclohexyl}-2-hydroxybutanaMide sulfate (1:2)
• BB-K8
• Biodacyn
• Fabianol
• Amikin
• Biklin
• (2S)-4-amino-N-[(1R,2S,3S,4R,5S)-5-amino-2-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-[(2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-3-hydroxycyclohexyl]-2-hydroxybutanamide; sulfuric acid
• MLS000028568
• HIBICIOPDUTNRR-XTHCGPPUSA-N
• SMR000058947
• SAM002264594
• CPD000058947
• 022A220
• O-3-Amino-3-deoxy-alpha-D-gluc
• BAY 41-6551 sulfate
• (2S)-4-amino-N-[(1R,2S,3S,4R,5S)-5-amino-2-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-[(2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-3-hydroxycyclohexyl]-2-hydroxybutanamide;sulfuric acid
• SCHEMBL3340
• MFCD00167477
• (S)-4-Amino-N-((1R,2S,3S,4R,5S)-5-amino-2-(((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4-(((2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)-3-hydroxycyclohexyl)-2-hydroxybutanamide sulfate(5:9)
• (S)-4-Amino-N-((1R,2S,3S,4R,5S)-5-amino-2-(((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4-(((2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)-3-hydroxycyclohexyl)-2-hydroxybutanamidesulfate(5:9)
• CHEMBL1164318
• 149022-22-0
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-->6)-O-[6-amino-6-deoxy-alpha-D-glucopyranosyl-(1-->4)]-N1-[(2S)-4-amino-2-hydroxy-1-oxobutyl]-2-deoxy-, sulfate (5:9) (salt) (9CI)
• D82929
• AMIKACIN; SULFURIC ACID
• Amikacin Sulfate Salt

• MDL： MFCD00167477
• Inchi： 1S/C22H43N5O13.H2O4S/c23-2-1-8(29)20(36)27-7-3-6(25)18(39-22-16(34)15(33)13(31)9(4-24)37-22)17(35)19(7)40-21-14(32)11(26)12(30)10(5-28)38-21;1-5(2,3)4/h6-19,21-22,28-35H,1-5,23-26H2,(H,27,36);(H2,1,2,3,4)/t6-,7+,8-,9+,10+,11-,12+,13+,14+,15-,16+,17-,18+,19-,21+,22+;/m0./s1
• InChI Key： HIBICIOPDUTNRR-XTHCGPPUSA-N
• SMILES： S(=O)(=O)(O[H])O[H].O([C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])N([H])[H])O[H])[C@]1([H])[C@]([H])([C@@]([H])([C@]([H])(C([H])([H])[C@@]1([H])N([H])C([C@]([H])(C([H])([H])C([H])([H])N([H])[H])O[H])=O)N([H])[H])O[C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])N([H])[H])O1)O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 781.22000
• Monoisotopic Mass: 683.25311616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 900
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 415

Experimental Properties

• Boiling Point: 1102.4°C at 760 mmHg
• Flash Point: 981.8°Cat760mmHg
• Solubility: H2O: soluble50mg/mL
• PSA: 497.90000
• LogP: -4.37610

Amikacin Sulfate Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：WK1961200
• Storage Condition：2-8°C

Amikacin Sulfate Salt Customs Data

• HS CODE：2941902000
• Customs Data：

  China Customs Code:

  2941902000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Amikacin Sulfate Salt

Amikacin Sulfate Salt (CAS No. 149022-22-0): A Comprehensive Overview

Amikacin Sulfate Salt (CAS No. 149022-22-0) is a broad-spectrum aminoglycoside antibiotic that has been widely used in clinical settings for the treatment of severe bacterial infections. This compound is particularly effective against Gram-negative bacteria, including those that are resistant to other antibiotics. The sulfate salt form of amikacin enhances its stability and solubility, making it suitable for various pharmaceutical applications.

The mechanism of action of Amikacin Sulfate Salt involves binding to the 30S ribosomal subunit of bacteria, thereby inhibiting protein synthesis and leading to cell death. This mechanism makes it highly effective against a wide range of pathogens, including Escherichia coli, Klebsiella pneumoniae, and Pseudomonas aeruginosa. Recent studies have further elucidated the specific interactions between amikacin and bacterial ribosomes, providing insights into its high efficacy and potential for use in combination therapies.

In terms of clinical applications, Amikacin Sulfate Salt is often used in the treatment of serious infections such as sepsis, pneumonia, and urinary tract infections. Its broad-spectrum activity and ability to penetrate tissues effectively make it a valuable tool in the arsenal against multidrug-resistant bacteria. However, like other aminoglycosides, amikacin can have ototoxic and nephrotoxic side effects, which necessitate careful monitoring and dose adjustment in clinical practice.

The pharmacokinetics of Amikacin Sulfate Salt have been extensively studied. It is rapidly absorbed after intramuscular or intravenous administration and distributes well into most body tissues. The drug is primarily excreted unchanged by the kidneys, with a half-life ranging from 2 to 3 hours in healthy adults. In patients with renal impairment, the dosing interval may need to be extended to prevent accumulation and toxicity.

Recent advancements in drug delivery systems have aimed to improve the therapeutic index of Amikacin Sulfate Salt. For example, liposomal formulations have shown promise in reducing ototoxicity while maintaining or even enhancing antibacterial activity. These formulations can target specific tissues more effectively, thereby reducing systemic exposure and potential side effects.

In the context of antimicrobial resistance, Amikacin Sulfate Salt remains an important option due to its unique mechanism of action and low propensity for cross-resistance with other antibiotics. However, the emergence of resistance mechanisms such as modified ribosomal proteins and efflux pumps poses ongoing challenges. Ongoing research is focused on identifying new combination therapies and adjunctive treatments to combat these resistant strains.

The safety profile of Amikacin Sulfate Salt has been well-documented through numerous clinical trials and post-marketing surveillance. Common adverse effects include hearing loss (ototoxicity), kidney damage (nephrotoxicity), and neuromuscular blockade. These risks can be mitigated through careful patient selection, dose adjustment based on renal function, and regular monitoring of auditory and renal function.

In conclusion, Amikacin Sulfate Salt (CAS No. 149022-22-0) is a potent and versatile antibiotic that plays a crucial role in the treatment of severe bacterial infections. Its broad-spectrum activity, combined with ongoing research into improved formulations and combination therapies, ensures its continued relevance in clinical practice. As antimicrobial resistance continues to evolve, the development of novel strategies to enhance the efficacy and safety of amikacin will remain a priority for researchers and clinicians alike.